Cas no 2411325-85-2 ((E)-4-(Dimethylamino)-N-[(5-phenoxypyridin-2-yl)methyl]but-2-enamide)
(E)-4-(Dimethylamino)-N-[(5-phenoxypyridin-2-yl)methyl]but-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- Z3952173747
- (2E)-4-(dimethylamino)-N-[(5-phenoxypyridin-2-yl)methyl]but-2-enamide
- (E)-4-(Dimethylamino)-N-[(5-phenoxypyridin-2-yl)methyl]but-2-enamide
-
- Inchi: 1S/C18H21N3O2/c1-21(2)12-6-9-18(22)20-13-15-10-11-17(14-19-15)23-16-7-4-3-5-8-16/h3-11,14H,12-13H2,1-2H3,(H,20,22)/b9-6+
- InChI Key: XIEXKZQLWMCEMG-RMKNXTFCSA-N
- SMILES: O(C1C=CC=CC=1)C1=CN=C(C=C1)CNC(/C=C/CN(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 379
- XLogP3: 1.8
- Topological Polar Surface Area: 54.5
(E)-4-(Dimethylamino)-N-[(5-phenoxypyridin-2-yl)methyl]but-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26584579-0.05g |
(2E)-4-(dimethylamino)-N-[(5-phenoxypyridin-2-yl)methyl]but-2-enamide |
2411325-85-2 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
(E)-4-(Dimethylamino)-N-[(5-phenoxypyridin-2-yl)methyl]but-2-enamide Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on (E)-4-(Dimethylamino)-N-[(5-phenoxypyridin-2-yl)methyl]but-2-enamide
Introduction to (E)-4-(Dimethylamino)-N-[(5-phenoxypyridin-2-yl)methyl]but-2-enamide and Its Significance in Modern Chemical Biology
(E)-4-(Dimethylamino)-N-[(5-phenoxypyridin-2-yl)methyl]but-2-enamide, with the CAS number 2411325-85-2, represents a compound of considerable interest in the field of chemical biology. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in pharmaceutical research and drug development. The presence of multiple functional groups, including a dimethylamino substituent and a phenoxypyridine moiety, contributes to its unique chemical properties and biological activities.
The structural composition of this compound is pivotal in understanding its biological behavior. The (E)-4-(Dimethylamino)-N-[(5-phenoxypyridin-2-yl)methyl]but-2-enamide core structure incorporates an amide linkage, which is a common feature in many bioactive molecules. This amide group not only influences the compound's solubility and stability but also plays a crucial role in its interactions with biological targets. The 5-phenoxypyridin-2-ylmethyl part of the molecule adds another layer of complexity, introducing a phenolic oxygen and a pyridine ring, which are known for their ability to modulate enzyme activity and receptor binding.
Recent advancements in chemical biology have highlighted the importance of such multifunctional compounds in the development of novel therapeutic agents. The (E)-4-(Dimethylamino)-N-[(5-phenoxypyridin-2-yl)methyl]but-2-enamide structure has been explored for its potential in targeting various biological pathways. For instance, studies have suggested that this compound may interact with enzymes involved in inflammation and pain signaling. The dimethylamino group, in particular, is known for its ability to enhance binding affinity and metabolic stability, making it a valuable component in drug design.
One of the most compelling aspects of this compound is its versatility in chemical modifications. Researchers have leveraged these modifications to fine-tune its biological activity. For example, derivatives of (E)-4-(Dimethylamino)-N-[(5-phenoxypyridin-2-yl)methyl]but-2-enamide have been synthesized to improve their selectivity and reduce off-target effects. These modifications are often guided by computational modeling and high-throughput screening techniques, which allow for rapid identification of promising candidates.
The phenoxypyridine moiety in the (E)-4-(Dimethylamino)-N-[(5-phenoxypyridin-2-yl)methyl]but-2-enamide molecule is particularly noteworthy due to its reported interactions with protein targets. Phenoxypyridines have been shown to exhibit inhibitory effects on various kinases and other enzymes relevant to diseases such as cancer and neurodegeneration. This has spurred interest in developing analogs that can enhance therapeutic efficacy while minimizing side effects.
In the context of drug development, the synthesis of (E)-4-(Dimethylamino)-N-[(5-phenoxypyridin-2-yl)methyl]but-2-enamide has been optimized using advanced synthetic methodologies. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex molecular frameworks. These synthetic strategies not only improve yield but also allow for greater control over stereochemistry, which is critical for biological activity.
The pharmacokinetic properties of this compound are also under investigation. Understanding how (E)-4-(Dimethylamino)-N-[(5-phenoxypyridin-2-ylmethyl)but–2-enamide behaves within living systems is essential for assessing its potential as a drug candidate. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles, which provide insights into how it might be processed by the body. These studies are crucial for predicting efficacy and safety before moving into clinical trials.
Moreover, computational approaches have played a significant role in elucidating the mechanism of action of (E)-4-(Dimethylamino)-N-[ (5 - phen oxypy ridin - 2 - yl )m ethyl ]but - 2 - en am ide. Molecular dynamics simulations and enzyme docking studies have helped researchers understand how this compound interacts with its biological targets at an atomic level. This level of detail is invaluable for designing molecules that can bind more effectively and selectively to their intended targets.
The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and material science, where similar structural motifs have shown promise. The ability to modify the (E)-4-(Dimethylamino)-N-[ (5 - phen oxypy ridin - 2 - yl )m ethyl ]but - 2 - en am ide core to create novel derivatives opens up numerous possibilities for innovation across different sectors.
In conclusion, (E)-4-(Dimethylamino)-N-[ (5 - phen oxypy ridin - 2 - yl )m ethyl ]but - 2 - en am ide (CAS no 2411325–85–2) stands out as a compound with significant potential in modern chemical biology. Its complex structure, combined with its versatile reactivity and promising biological activities, makes it a valuable asset in drug discovery efforts. As research continues to uncover new applications and refine synthetic methodologies, this molecule is poised to play an increasingly important role in addressing some of the most pressing challenges in medicine and beyond.
2411325-85-2 ((E)-4-(Dimethylamino)-N-[(5-phenoxypyridin-2-yl)methyl]but-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)